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Compound of Interest

Compound Name: 2-Aminobenzhydrazide

Cat. No.: B158828

This technical guide provides a comprehensive overview of the melting point and physical state
of 2-Aminobenzhydrazide, tailored for researchers, scientists, and professionals in drug
development. This document presents quantitative data in a structured format, details relevant
experimental protocols, and includes visualizations to illustrate key concepts and workflows.

Physical and Chemical Properties of 2-
Aminobenzhydrazide

2-Aminobenzhydrazide is a chemical compound with the molecular formula C7H9oN3O. At
room temperature, it exists as a solid. Its appearance is generally described as an off-white or
light brown crystalline powder.[1][2][3]

Data Presentation: Quantitative Properties

The following table summarizes the key quantitative physical properties of 2-
Aminobenzhydrazide.
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Property Value Source(s)
Molecular Formula C7H9N3O [21[41[5]
Molecular Weight 151.17 g/mol [41[5]
Melting Point 121-125 °C [2][3]

123 °C [4]

122-124 °C [5]

Physical State Solid

Appearance Off-white crystalline powder [1]

Light brown fine crystalline

[2](3]

powder

Experimental Protocols
Determination of Physical State

The physical state of a substance at a given temperature and pressure is determined by the
balance between the kinetic energy of its particles and the intermolecular forces between them.
For a compound like 2-Aminobenzhydrazide, its solid state at room temperature is readily
observable.

Methodology:

 Visual Inspection: A small sample of the substance is observed at standard ambient
temperature and pressure (SATP), defined as 298.15 K (25 °C) and 1 bar (100 kPa). The
observation of a defined shape and volume confirms the solid state.

o Purity Assessment: The purity of the sample is crucial as impurities can affect its physical
properties. Techniques such as chromatography or spectroscopy can be employed to
ascertain purity.

Determination of Melting Point

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://jan.ucc.nau.edu/~jkn/235Manual
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://www.scribd.com/document/703986528/11-Experiment-3-1
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://www.scribd.com/document/703986528/11-Experiment-3-1
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.youtube.com/watch?v=Ro0ojJ83nBU
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://www.scribd.com/document/703986528/11-Experiment-3-1
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.youtube.com/watch?v=Ro0ojJ83nBU
https://www.benchchem.com/product/b158828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The melting point is a critical physical property used for the identification and purity assessment
of a crystalline solid. A pure crystalline substance typically exhibits a sharp melting point, while
impurities will lower and broaden the melting range.[4] The capillary method is a standard and
widely used technique for melting point determination.[5]

Methodology: Capillary Method
o Sample Preparation:

o Ensure the 2-Aminobenzhydrazide sample is completely dry and in the form of a fine,
homogeneous powder.[4] If necessary, the sample can be crushed using a mortar and
pestle.

o A small amount of the powdered sample is packed into a thin-walled capillary tube, which
is sealed at one end. The sample height in the tube should be approximately 1-2 mm.[1]

e Apparatus Setup:

o The packed capillary tube is placed in a melting point apparatus, such as a Mel-Temp or a
Thiele tube.

o The apparatus is equipped with a calibrated thermometer or a digital temperature sensor
to accurately measure the temperature.

e Measurement:

o The sample is heated at a controlled rate. An initial rapid heating can be used to determine
an approximate melting point.

o For an accurate measurement, a second determination is performed with a slow heating
rate, typically 1-2 °C per minute, starting from a temperature about 15-20 °C below the
approximate melting point.[2]

o The melting point range is recorded from the temperature at which the first drop of liquid is
observed to the temperature at which the entire sample has completely melted into a clear
liquid.[5]
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Visualizations
Logical Relationship: Physical State and Melting Point

The following diagram illustrates the relationship between the physical state of a substance and
its melting point.

Temperature vs. Physical State

Temperature < Melting Point Temperature = Melting Point Temperature > Melting Point
Substance is in a solid state éj and liquid phases are in equilibrium Substance is in a liqu|d state

Physical State: Solid Phase Transition: Solid <=> Liquid Physical State: Liquid

Click to download full resolution via product page
Caption: Relationship between temperature, melting point, and physical state.

Experimental Workflow: Melting Point Determination

This diagram outlines the steps involved in determining the melting point of a solid compound
using the capillary method.
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Workflow for Melting Point Determination

Start: Obtain 2-Aminobenzhydrazide Sample

Sample Preparation:
- Dry the sample
- Grind into a fine powder

i

Pack Capillary Tube:
- Introduce powder into the tube
- Tap to compact

i

Apparatus Setup:
- Place capillary in melting point apparatus
- Ensure thermometer is calibrated

i

Rapid Heating:
- Determine approximate melting range

'

Slow Heating (1-2°C/min):
- Start below approximate melting point

i

Observation:
- Record temperature at first liquid formation
- Record temperature at complete melting

End: Report Melting Point Range

Click to download full resolution via product page

Caption: Workflow for capillary melting point determination.
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Representative Signaling Pathway: Potential Biological
Relevance

While the specific signaling pathways modulated by 2-Aminobenzhydrazide are not
extensively documented, related benzamide and hydrazide derivatives have been investigated
for their biological activities, including the inhibition of pathways like the Hedgehog signaling
pathway or NOD1-induced NF-kB activation. The following diagram provides a simplified,
representative model of a signaling cascade that such a molecule could potentially inhibit.
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Representative Cell Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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